Cas no 647008-39-7 (L-Aspartic acid, L-isoleucyl-L-alanyl-L-alanyl-)

• Product Name: L-Aspartic acid, L-isoleucyl-L-alanyl-L-alanyl-
• CAS No: 647008-39-7
• MF: C₁₆H₂₈N₄O₇
• MW: 388.416124343872
• CID: 418826
• PubChem ID: 71379111
• Update Time: 2025-04-19

L-Aspartic acid, L-isoleucyl-L-alanyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, L-isoleucyl-L-alanyl-L-alanyl-
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3S)-2-amino-3-methylpentanoyl]amino]propanoyl]amino]propanoyl]amino]butanedioic acid
• 647008-39-7
• DTXSID40801699
• L-Isoleucyl-L-alanyl-L-alanyl-L-aspartic acid

• Inchi： 1S/C16H28N4O7/c1-5-7(2)12(17)15(25)19-8(3)13(23)18-9(4)14(24)20-10(16(26)27)6-11(21)22/h7-10,12H,5-6,17H2,1-4H3,(H,18,23)(H,19,25)(H,20,24)(H,21,22)(H,26,27)/t7-,8-,9-,10-,12-/m0/s1
• InChI Key： LSNLWOHDTCYRFL-NDCWEZFPSA-N
• SMILES： O=C([C@H]([C@@H](C)CC)N)N[C@@H](C)C(N[C@@H](C)C(N[C@H](C(=O)O)CC(=O)O)=O)=O

Computed Properties

• Exact Mass: 388.19594
• Monoisotopic Mass: 388.19579924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5
• Topological Polar Surface Area: 188Ų

Experimental Properties

• PSA: 187.92